Cas no 68092-54-6 (pinane-3-methylammonium chloride)
68092-54-6 structure
Product Name:pinane-3-methylammonium chloride
CAS No:68092-54-6
MF:C11H22ClN
MW:203.75208234787
CID:968767
PubChem ID:106575
Update Time:2025-04-19
pinane-3-methylammonium chloride Chemical and Physical Properties
Names and Identifiers
-
- pinane-3-methylammonium chloride
- 1-(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)methanamine hydrochloride (1:1)
- 3-Aminomethylpinane, hydrochloride
- Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
- Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
- SCHEMBL11094881
- (+)-3-PINANEMETHYLAMINE HYDROCHLORIDE
- EINECS 268-465-4
- (+)-3-aminomethylpinane hydrochloride
- 68092-54-6
- 1-{2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL}METHANAMINE HYDROCHLORIDE
- Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
- WMWWUXCZAWKORS-UHFFFAOYSA-N
- 58096-22-3
- (2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)methanamine;hydrochloride
- STR05462
- AKOS024323411
- (-)-3-PINANEMETHYLAMINE HYDROCHLORIDE
- DTXSID30887149
- Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
- [1R-(1alpha,2beta,3alpha,5alpha)]-pinane-3-methylammonium chloride
- (2,6,6-Trimethylbicyclo[3.1.1]heptan-3-yl)methanamine hydrochloride
- (-)-3-Aminomethylpinane HCl
-
- Inchi: 1S/C11H21N.ClH/c1-7-8(6-12)4-9-5-10(7)11(9,2)3;/h7-10H,4-6,12H2,1-3H3;1H
- InChI Key: WMWWUXCZAWKORS-UHFFFAOYSA-N
- SMILES: Cl.NCC1CC2CC(C1C)C2(C)C
Computed Properties
- Exact Mass: 203.144
- Monoisotopic Mass: 203.144
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Boiling Point: 198.3°C at 760 mmHg
- Flash Point: 68.7°C
pinane-3-methylammonium chloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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